2-(4-ethylphenoxy)-N-(3-fluorophenyl)acetamide

• IUPAC Name: 2-(4-ethylphenoxy)-N-(3-fluorophenyl)acetamide
• InChI: InChI=1S/C16H16FNO2/c1-2-12-6-8-15(9-7-12)20-11-16(19)18-14-5-3-4-13(17)10-14/h3-10H,2,11H2,1H3,(H,18,19)
• InChI Key: XOIBSPQDYABXSQ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)OCC(=O)NC2=CC(=CC=C2)F
• Molecular Formula: C16H16FNO2
• Molecular Weight: 273.30 g/mol

Description

2-(4-ethylphenoxy)-N-(3-fluorophenyl)acetamide, also known as EFVAC, is a chemical compound that has been synthesized for scientific research purposes. This compound has been of interest to researchers due to its potential applications in the field of medicine.

Mechanism of Action

The mechanism of action of 2-(4-ethylphenoxy)-N-(3-fluorophenyl)acetamide is not fully understood. However, it is believed to work by inhibiting the production of pro-inflammatory cytokines such as interleukin-1 beta and tumor necrosis factor-alpha.
Biochemical and Physiological Effects:
2-(4-ethylphenoxy)-N-(3-fluorophenyl)acetamide has been shown to have anti-inflammatory effects in several in vitro and in vivo studies. It has been shown to reduce the production of pro-inflammatory cytokines and inhibit the activation of immune cells such as macrophages and T cells. Additionally, 2-(4-ethylphenoxy)-N-(3-fluorophenyl)acetamide has been shown to reduce oxidative stress and protect against cell damage.

Advantages and Limitations for Lab Experiments

One advantage of 2-(4-ethylphenoxy)-N-(3-fluorophenyl)acetamide is its potential use as a tool for studying the mechanisms of inflammation. It has been shown to have anti-inflammatory effects in several in vitro and in vivo models, making it a useful compound for studying the pathways involved in inflammation. However, one limitation of 2-(4-ethylphenoxy)-N-(3-fluorophenyl)acetamide is its limited solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several potential future directions for research on 2-(4-ethylphenoxy)-N-(3-fluorophenyl)acetamide. One area of interest is its potential use in the treatment of inflammatory diseases. Further studies are needed to determine the efficacy and safety of 2-(4-ethylphenoxy)-N-(3-fluorophenyl)acetamide in treating these conditions. Another area of interest is its potential use in the development of new anti-inflammatory drugs. 2-(4-ethylphenoxy)-N-(3-fluorophenyl)acetamide could serve as a lead compound for the development of more potent and selective anti-inflammatory agents. Finally, further studies are needed to elucidate the mechanism of action of 2-(4-ethylphenoxy)-N-(3-fluorophenyl)acetamide and to identify potential targets for therapeutic intervention.
Conclusion:
In conclusion, 2-(4-ethylphenoxy)-N-(3-fluorophenyl)acetamide is a chemical compound that has been synthesized for scientific research purposes. It has been shown to have anti-inflammatory properties and has been studied for its potential use in the treatment of inflammatory diseases. Further research is needed to fully understand the mechanism of action of 2-(4-ethylphenoxy)-N-(3-fluorophenyl)acetamide and to determine its potential applications in the field of medicine.

Synthesis Methods

2-(4-ethylphenoxy)-N-(3-fluorophenyl)acetamide can be synthesized using a multi-step process that involves the reaction of 4-ethylphenol with 3-fluoroaniline, followed by acetylation of the resulting product using acetic anhydride and pyridine. The final product is obtained after purification using column chromatography.

Scientific Research Applications

2-(4-ethylphenoxy)-N-(3-fluorophenyl)acetamide has been the subject of several scientific studies due to its potential applications in the field of medicine. It has been shown to have anti-inflammatory properties and has been studied for its potential use in the treatment of inflammatory diseases such as rheumatoid arthritis and multiple sclerosis.